Cas no 944467-89-4 (2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE)

• Product Name: 2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE
• CAS No: 944467-89-4
• MF: C₆H₈ClNO₃
• MW: 177.585620880127
• CID: 4666656
• PubChem ID: 137698659
• Update Time: 2025-10-30

2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE

• Inchi： 1S/C6H7NO3.ClH/c7-3-5-4(6(8)9)1-2-10-5;/h1-2H,3,7H2,(H,8,9);1H
• InChI Key： AWBCNKKIKYYGKY-UHFFFAOYSA-N
• SMILES： C(C1OC=CC=1C(=O)O)N.Cl

Additional information on 2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE

Introduction to 2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE (CAS No. 944467-89-4)

2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE, with the chemical formula C₆H₈N₂O₃·HCl, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its versatile structural features and potential applications in drug development. The presence of both an amine and a carboxylic acid moiety in its molecular structure makes it a valuable intermediate for the synthesis of various pharmacologically active molecules.

The CAS No. 944467-89-4 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. Its hydrochloride salt form enhances solubility and stability, making it particularly useful in both laboratory settings and industrial-scale preparations.

In recent years, 2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE has been explored for its role in the development of novel therapeutic agents. The furan ring, a prominent feature of this compound, is known for its ability to interact with biological targets in unique ways, often leading to the discovery of new drug candidates. For instance, furan derivatives have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer.

One of the most compelling aspects of 2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE is its utility as a building block in medicinal chemistry. The amine group can be further functionalized through various chemical reactions, such as coupling with carboxylic acids or aldehydes, while the carboxylic acid moiety can be converted into esters or amides. This flexibility allows chemists to design complex molecules with tailored biological activities.

Recent studies have highlighted the potential of 2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively.

The hydrochloride salt form of 2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE offers additional advantages in pharmaceutical applications. Its improved solubility compared to the free base form enhances bioavailability, making it more suitable for formulation into oral or injectable drugs. Furthermore, its stability under various storage conditions ensures consistent quality throughout the supply chain.

In academic research, 2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE has been utilized as a substrate in mechanistic studies to understand reaction pathways and develop new synthetic methodologies. For example, researchers have investigated its behavior in transition-metal-catalyzed reactions, which are widely used in organic synthesis for their efficiency and selectivity.

The compound's role in green chemistry initiatives cannot be overstated either. The furan-based scaffold is derived from renewable resources such as lignin or corn cobs, aligning with global efforts to reduce reliance on petroleum-based chemicals. This sustainable aspect makes 2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE an attractive candidate for environmentally conscious drug development programs.

Looking ahead, the future prospects for 2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE appear promising. Ongoing research is focused on expanding its applications in areas such as antiviral therapy and neurodegenerative disease treatment. The ability to modify its structure while retaining key pharmacophoric elements provides a solid foundation for discovering next-generation therapeutics.

In conclusion, 2-(AMINOMETHYL)FURAN-3-CARBOXYLIC ACID HYDROCHLORIDE (CAS No. 944467-89-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatility as a synthetic intermediate, make it indispensable in modern drug discovery efforts. As scientific understanding evolves, it is likely that new applications for this compound will continue to emerge, further solidifying its importance in the chemical and pharmaceutical industries.